Cas no 1261951-90-9 (3-Bromo-5-(4-trifluoromethoxyphenyl)phenol)

• Product Name: 3-Bromo-5-(4-trifluoromethoxyphenyl)phenol
• CAS No: 1261951-90-9
• MF: C₁₃H₈BrF₃O₂
• MW: 333.100633621216
• MDL: MFCD18316151
• CID: 2765631
• PubChem ID: 53221874
• Update Time: 2025-05-25

3-Bromo-5-(4-trifluoromethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• 1261951-90-9
• MFCD18316151
• 3-BROMO-5-(4-TRIFLUOROMETHOXYPHENYL)PHENOL
• 3-Bromo-5-(4-trifluoromethoxyphenyl)phenol, 95%
• DTXSID10686470
• 3-Bromo-5-(4-trifluoromethoxyphenyl)phenol

• MDL： MFCD18316151
• Inchi： 1S/C13H8BrF3O2/c14-10-5-9(6-11(18)7-10)8-1-3-12(4-2-8)19-13(15,16)17/h1-7,18H
• InChI Key： XYMKMFGBLQWIJW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 331.96598Da
• Monoisotopic Mass: 331.96598Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-Bromo-5-(4-trifluoromethoxyphenyl)phenol

3-Bromo-5-(4-Trifluoromethoxyphenyl)Phenol: A Comprehensive Overview

The compound 3-Bromo-5-(4-Trifluoromethoxyphenyl)Phenol (CAS No. 1261951-90-9) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 3-position of a phenol ring and a trifluoromethoxy-substituted phenyl group at the 5-position. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the potential of 3-Bromo-5-(4-Trifluoromethoxyphenyl)Phenol in drug discovery, particularly in the development of novel therapeutic agents. The trifluoromethoxy group is known for its electron-withdrawing properties, which can enhance the bioavailability and stability of pharmaceutical compounds. Additionally, the bromine atom at the 3-position contributes to the molecule's reactivity, making it a versatile building block for synthesizing complex organic structures. Researchers have explored its use in creating anti-inflammatory agents, where its ability to modulate inflammatory pathways has shown promising results.

In terms of synthesis, 3-Bromo-5-(4-Trifluoromethoxyphenyl)Phenol is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis begins with the preparation of a bromophenol derivative, followed by the introduction of the trifluoromethoxyphenyl group via a palladium-catalyzed coupling reaction. This method ensures high yields and excellent purity, making it suitable for large-scale production in industrial settings.

The compound's physical properties are also noteworthy. It has a melting point of approximately 220°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it ideal for use in organic synthesis reactions where precise control over solubility is required. Furthermore, its stability under various reaction conditions has been extensively studied, with results indicating that it remains stable under mild acidic or basic conditions but undergoes decomposition under strongly oxidizing or reducing environments.

One of the most recent advancements involving 3-Bromo-5-(4-Trifluoromethoxyphenyl)Phenol is its application in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable covalent bonds with other monomers has led to its use in creating high-performance materials with enhanced mechanical and thermal properties. For instance, researchers have successfully incorporated this compound into polyurethane formulations, resulting in materials with improved durability and resistance to environmental factors such as UV radiation and moisture.

Another area where 3-Bromo-5-(4-Trifluoromethoxyphenyl)Phenol has shown potential is in catalysis. Its unique structure allows it to act as a ligand in transition metal-catalyzed reactions, facilitating efficient catalytic processes in organic synthesis. Recent studies have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, where it significantly enhances reaction rates and selectivity compared to traditional ligands.

From an environmental perspective, the compound's biodegradability and toxicity have been thoroughly investigated. Results indicate that 3-Bromo-5-(4-Trifluoromethoxyphenyl)Phenol exhibits low toxicity to aquatic organisms under standard test conditions. However, its persistence in certain environmental matrices suggests that proper disposal methods should be implemented to minimize ecological impact.

In conclusion, 3-Bromo-5-(4-Trifluoromethoxyphenyl)Phenol (CAS No. 1261951-90-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across various fields is expected to grow significantly.